Cas no 1799439-16-9 ((S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate)
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate
- AK166982
-
- MDL: MFCD28963475
- Inchi: 1S/C15H21NO3/c1-2-19-15(17)10-14-12-18-9-8-16(14)11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3/t14-/m0/s1
- InChI Key: CVSNILZTWDJCKF-AWEZNQCLSA-N
- SMILES: O1CCN(CC2C=CC=CC=2)[C@@H](CC(=O)OCC)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 277
- Topological Polar Surface Area: 38.8
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036446-250mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 250mg |
403.92 USD | 2021-06-15 | |
| Alichem | A449036446-1g |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 1g |
1,039.50 USD | 2021-06-15 | |
| Chemenu | CM250456-1g |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 1g |
$926 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74550-100mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 100mg |
¥356.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74550-250mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 250mg |
¥636.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74550-1g |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 1g |
¥1516.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S842094-25mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 25mg |
675.90 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XY357-100mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 100mg |
182CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XY357-250mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 250mg |
452CNY | 2021-05-08 | |
| Chemenu | CM250456-250mg |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate |
1799439-16-9 | 98% | 250mg |
$83 | 2023-01-09 |
(S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate
Introduction to (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate (CAS No. 1799439-16-9)
The compound (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate, identified by the CAS number 1799439-16-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of esters, specifically derived from morpholine derivatives. Morpholine, a six-membered heterocyclic amine, is widely used in various chemical and pharmaceutical applications due to its unique structural properties and reactivity.
The structure of (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate consists of a morpholine ring substituted at the 4-position with a benzyl group and at the 3-position with an ethoxycarbonylmethyl group. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining the compound's biological activity and selectivity. This stereochemistry is often critical in drug design, as it can influence pharmacokinetics, efficacy, and toxicity.
Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate. These methods typically involve the use of chiral catalysts or auxiliary reagents to control the stereochemical outcome during the formation of the chiral center. For instance, Sharpless asymmetric epoxidation or Evans' oxazaborolidine catalysis are among the techniques that have been adapted for this purpose.
The compound has garnered attention in medicinal chemistry due to its potential as a lead molecule for drug development. Its morpholine core provides a rigid framework that can be further functionalized to target specific biological pathways. For example, derivatives of this compound have been explored as inhibitors of certain enzymes, such as kinases or proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.
In addition to its pharmacological applications, (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate serves as a valuable intermediate in organic synthesis. Its versatility lies in the ability to undergo various transformations, such as nucleophilic substitutions, eliminations, and additions, making it a useful building block for constructing complex molecular architectures.
From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and HPLC (high-performance liquid chromatography). These methods are essential for confirming its identity, purity, and stereochemical integrity. Recent developments in these analytical techniques have further enhanced our ability to study such compounds with greater precision and sensitivity.
In terms of safety and handling, while (S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and use. This includes working under inert atmospheres when necessary and adhering to standard laboratory safety protocols.
Looking ahead, ongoing research continues to explore novel applications and modifications of this compound. Its unique combination of structural features makes it an attractive candidate for further investigation in both academic and industrial settings. As our understanding of its properties deepens, so too does its potential to contribute to advancements in medicine and materials science.
1799439-16-9 ((S)-Ethyl 2-(4-benzylmorpholin-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)